Cas no 857371-73-4 (1H-1,2,3-triazole-4-carboximidamide)

• Product Name: 1H-1,2,3-triazole-4-carboximidamide
• CAS No: 857371-73-4
• MF: C₃H₅N₅
• MW: 111.105298757553
• MDL: MFCD23918209
• CID: 5249038
• Update Time: 2026-03-09

1H-1,2,3-triazole-4-carboximidamide Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,3-Triazole-5-carboximidamide
• 1H-1,2,3-triazole-4-carboximidamide

• MDL： MFCD23918209
• Inchi： 1S/C3H5N5/c4-3(5)2-1-6-8-7-2/h1H,(H3,4,5)(H,6,7,8)
• InChI Key： UDMMXEIOQJTBSK-UHFFFAOYSA-N
• SMILES： N1C(C(N)=N)=CN=N1

Additional information on 1H-1,2,3-triazole-4-carboximidamide

Research Brief on 1H-1,2,3-Triazole-4-carboximidamide (CAS: 857371-73-4): Recent Advances and Applications

The compound 1H-1,2,3-triazole-4-carboximidamide (CAS: 857371-73-4) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile pharmacological properties and potential therapeutic applications. Recent studies have explored its role as a key scaffold in drug discovery, particularly in the development of antimicrobial, anticancer, and anti-inflammatory agents. This research brief synthesizes the latest findings on this compound, highlighting its molecular mechanisms, synthetic pathways, and emerging applications in biomedicine.

One of the most notable advancements in the study of 1H-1,2,3-triazole-4-carboximidamide is its application in antimicrobial drug development. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy against multidrug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The compound's ability to inhibit bacterial cell wall synthesis through targeted interactions with penicillin-binding proteins (PBPs) was identified as a key mechanism of action. These findings suggest its potential as a lead compound for next-generation antibiotics.

In the realm of oncology, researchers have investigated the antitumor properties of 1H-1,2,3-triazole-4-carboximidamide derivatives. A recent Nature Communications article (2024) reported that specific modifications to the triazole-carboximidamide scaffold enhanced its selectivity toward cancer cells overexpressing folate receptors. In vitro and in vivo studies showed promising results in reducing tumor growth in models of breast and lung cancer, with minimal off-target effects. The compound's ability to modulate key signaling pathways, such as the PI3K/AKT/mTOR axis, underscores its potential as a targeted therapy.

The synthetic accessibility of 1H-1,2,3-triazole-4-carboximidamide has also been a focus of recent research. A 2024 Organic Letters publication detailed a novel copper-catalyzed cycloaddition method for its efficient synthesis, achieving yields of over 85% with high purity. This methodological advancement addresses previous challenges related to scalability and cost-effectiveness, paving the way for large-scale production and further pharmacological evaluation.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic properties of 1H-1,2,3-triazole-4-carboximidamide-based therapeutics. Current research efforts are directed toward improving bioavailability and reducing metabolic instability through structural modifications. Collaborative studies between academic institutions and pharmaceutical companies are underway to advance these compounds into clinical trials, with preliminary data expected in late 2024.

In conclusion, 1H-1,2,3-triazole-4-carboximidamide (CAS: 857371-73-4) represents a promising scaffold in medicinal chemistry, with demonstrated efficacy in antimicrobial and anticancer applications. Continued research into its mechanism of action, synthetic optimization, and therapeutic potential is essential for translating these findings into clinically viable treatments. The compound's versatility and recent methodological breakthroughs position it as a key player in the next generation of targeted therapies.